Cas no 1882086-43-2 (1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)-
• CAS No: 1882086-43-2
• MF: C₆H₁₁FN₄
• MW: 158.176743745804
• MDL: MFCD31461549
• CID: 5605912
• PubChem ID: 130549513
• Update Time: 2025-06-08

1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)-

• MDL： MFCD31461549
• Inchi： 1S/C6H11FN4/c7-3-1-2-4-11-5-6(8)9-10-11/h5H,1-4,8H2
• InChI Key： IIMYOHQBRDUESG-UHFFFAOYSA-N
• SMILES： N1(CCCCF)C=C(N)N=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 317.4±48.0 °C(Predicted)
• pka: 1.95±0.11(Predicted)

Additional information on 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)-

Recent Advances in the Study of 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)- (CAS: 1882086-43-2)

The compound 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)- (CAS: 1882086-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its triazole core and fluorobutyl side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach, yielding the compound with high purity and scalability. The researchers highlighted the importance of the fluorobutyl moiety in enhancing the compound's bioavailability and metabolic stability, which are critical factors for drug candidates.

In terms of biological activity, preliminary in vitro studies have shown that 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)- exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable interactions between the triazole ring and the active sites of target proteins, further supporting its therapeutic potential.

Another noteworthy development is the exploration of this compound as a building block for more complex pharmacophores. Researchers have successfully derivatized the triazole amine group to create a library of analogs with varying biological activities. These efforts have led to the identification of several analogs with improved potency and selectivity, paving the way for future drug discovery campaigns.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing studies are employing advanced techniques such as cryo-EM and NMR spectroscopy to gain deeper insights into its binding modes and conformational dynamics. Furthermore, in vivo toxicity and efficacy studies are needed to validate its therapeutic potential.

In conclusion, 1H-1,2,3-Triazol-4-amine, 1-(4-fluorobutyl)- (CAS: 1882086-43-2) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable subject for further research. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to play a significant role in the development of novel therapeutics.